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Compound of Interest

Compound Name: Cimitin

Cat. No.: B13398699 Get Quote

Disclaimer: The following guide is based on information for "Cimetidine," as "Cimitin" is likely a

misspelling. Procedures should be adapted to the specific formulation and concentration in

use. Always consult the manufacturer's Safety Data Sheet (SDS) and your institution's specific

waste management protocols before handling and disposal.

This document provides essential safety and logistical information for the proper disposal of

Cimetidine, a laboratory chemical. Adherence to these procedures is critical for maintaining a

safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
Cimetidine is a chemical that requires careful handling due to its potential health hazards. It

may cause damage to the unborn child and to organs through prolonged or repeated exposure.

[1][2] It can also cause serious eye damage.[2] Furthermore, it has the potential to form an

explosive dust-air mixture.[1] Appropriate Personal Protective Equipment (PPE) is mandatory to

mitigate these risks.

Table 1: Personal Protective Equipment (PPE) for Handling Cimetidine
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)
Prevents skin contact.

Eye Protection
Safety glasses with side

shields or goggles

Protects against accidental

splashes or aerosolized

powder.[1]

Body Protection
Laboratory coat or chemical-

resistant apron

Protects against contamination

of personal clothing.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when handling

powders outside of a fume

hood or in case of inadequate

ventilation to prevent

inhalation.[1]

Step-by-Step Disposal Protocol
The recommended method for disposing of unused or expired Cimetidine is through an

approved waste disposal plant.[1] Do not dispose of Cimetidine with household garbage or

allow it to enter the sewage system.[2]

Segregation: Keep Cimetidine waste separate from other chemical waste streams unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) guidelines.

Containerization: Place the unused Cimetidine in a designated, sealed, and properly labeled

hazardous waste container. The label should clearly identify the contents as "Cimetidine

Waste."

Storage: Store the waste container in a designated, secure area away from incompatible

materials.[1] Keep the container tightly closed.[1]

Waste Pickup: Arrange for the collection of the hazardous waste by a licensed and insured

waste disposal service.[3]

Accidental Release Measures
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In the event of a spill, evacuate personnel to a safe area.[4] Ensure adequate ventilation and

eliminate all ignition sources if it is safe to do so.[4] Use personal protective equipment as

required.[4]

First Aid Measures
Table 2: First Aid Procedures for Cimetidine Exposure

Exposure Route First Aid Measures

Inhalation

Remove to fresh air. If breathing has stopped,

give artificial respiration. Get immediate medical

attention.[4]

Skin Contact
Wash with soap and water. If skin irritation or an

allergic reaction occurs, see a physician.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterward. Never

give anything by mouth to an unconscious

person. Get immediate medical advice/attention.

[4]

Quantitative Toxicity Data
The following table summarizes available acute toxicity data for Cimetidine.

Table 3: Acute Toxicity of Cimetidine
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Test Result Species

Oral LD50 5000 mg/kg Rat[5]

Oral LD50 2550 mg/kg Mouse[2][5]

Intraperitoneal LD50 328 mg/kg Rat[2]

Intraperitoneal LD50 306 mg/kg Mouse[2]

Subcutaneous LD50 860 mg/kg Rat[2]

Subcutaneous LD50 437 mg/kg Mouse[2]

Cimetidine Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Cimetidine

waste in a laboratory setting.
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Caption: Cimetidine Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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